![molecular formula C13H20N2O3 B6280735 tert-butyl 7-cyclopropyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate CAS No. 2649081-26-3](/img/no-structure.png)
tert-butyl 7-cyclopropyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate
Overview
Description
Tert-butyl 7-cyclopropyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate is a cyclic organic compound belonging to the class of spiro compounds. It is an important intermediate in various chemical reactions, including the synthesis of pharmaceuticals and other organic compounds. This compound has been studied extensively in recent years due to its potential applications in the fields of medicine, biology, and biochemistry.
Scientific Research Applications
Tert-butyl 7-cyclopropyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate has been studied extensively in recent years due to its potential applications in the fields of medicine, biology, and biochemistry. It has been used as a building block for the synthesis of various pharmaceuticals, including antibiotics, anti-cancer drugs, and anti-inflammatory agents. It has also been used as a starting material for the synthesis of other organic compounds, such as chiral compounds.
Mechanism of Action
The mechanism of action of tert-butyl 7-cyclopropyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate has not been fully elucidated. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects
Tert-butyl 7-cyclopropyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate has been shown to have a variety of biochemical and physiological effects. In animal models, it has been shown to reduce inflammation and pain, as well as to inhibit the growth of certain cancer cells. It has also been shown to have anti-bacterial and anti-viral effects.
Advantages and Limitations for Lab Experiments
Tert-butyl 7-cyclopropyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate has several advantages for laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. It can also be used as a starting material for the synthesis of other compounds. However, it is not very soluble in water and may be difficult to work with in certain experiments.
Future Directions
There are a number of potential future directions for the use of tert-butyl 7-cyclopropyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate. These include further research into its mechanism of action and its potential applications in medicine, biology, and biochemistry. It may also be used as a starting material for the synthesis of other compounds, such as chiral compounds. Additionally, further research into its potential toxicity and its potential side effects may be beneficial. Finally, it may be possible to use the compound as a starting material for the synthesis of new drugs or other organic compounds.
Synthesis Methods
Tert-butyl 7-cyclopropyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate can be synthesized by a variety of methods. The most commonly used method is the reaction of tert-butyl bromide with cyclopropyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylic acid in the presence of a base. This reaction produces tert-butyl 7-cyclopropyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate in high yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 7-cyclopropyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate involves the reaction of tert-butyl 7-cyclopropyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate with appropriate reagents to form the desired compound.", "Starting Materials": [ "tert-butylamine", "cyclopropylamine", "ethyl 2-oxoacetate", "paraformaldehyde", "sodium cyanoborohydride", "acetic acid", "sodium hydroxide", "chloroform", "water" ], "Reaction": [ "Step 1: tert-butylamine and cyclopropylamine are reacted with ethyl 2-oxoacetate in the presence of paraformaldehyde to form the intermediate tert-butyl 7-cyclopropyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate.", "Step 2: The intermediate is then reduced with sodium cyanoborohydride in acetic acid to form the desired compound.", "Step 3: The product is purified by extraction with chloroform and washing with water." ] } | |
CAS RN |
2649081-26-3 |
Product Name |
tert-butyl 7-cyclopropyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-2-carboxylate |
Molecular Formula |
C13H20N2O3 |
Molecular Weight |
252.3 |
Purity |
95 |
Origin of Product |
United States |
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